Cas no 58727-07-4 (2-(4-{[3-(Trifluoromethyl)phenyl]sulfanyl}phenoxy)propanoic acid)

• Product name: 2-(4-{[3-(Trifluoromethyl)phenyl]sulfanyl}phenoxy)propanoic acid
• CAS No: 58727-07-4
• MF: C₁₆H₁₃F₃O₃S
• MW: 342.332834005356
• CID: 2833746
• PubChem ID: 71363804

2-(4-{[3-(Trifluoromethyl)phenyl]sulfanyl}phenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[3-(Trifluoromethyl)phenyl]sulfanyl}phenoxy)propanoic acid
• DTXSID10787310
• 58727-07-4

• Inchi： InChI=1S/C16H13F3O3S/c1-10(15(20)21)22-12-5-7-13(8-6-12)23-14-4-2-3-11(9-14)16(17,18)19/h2-10H,1H3,(H,20,21)
• InChI Key： LJWNHLRZSXFMSC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 342.05374993Da
• Monoisotopic Mass: 342.05374993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.8Ų